Cas no 672951-61-0 (4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE)

4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is a sulfonylated tetrahydroquinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted quinazoline core linked to a 4-methylbenzylsulfonyl group, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The sulfonyl moiety contributes to improved stability and solubility, while the tetrahydroquinazoline scaffold offers versatility for further functionalization. Its well-defined chemical properties make it suitable for structure-activity relationship studies in drug discovery programs.
4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE structure
672951-61-0 structure
Product Name:4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE
CAS No:672951-61-0
MF:C16H17ClN2O2S
MW:336.836381673813
CID:5227452
Update Time:2026-03-07

4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline
    • 4-CHLORO-5,6,7,8-TETRAHYDRO-2-QUINAZOLINYL 4-METHYLBENZYL SULFONE
    • 4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE
    • Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2-[[(4-methylphenyl)methyl]sulfonyl]-
    • Inchi: 1S/C16H17ClN2O2S/c1-11-6-8-12(9-7-11)10-22(20,21)16-18-14-5-3-2-4-13(14)15(17)19-16/h6-9H,2-5,10H2,1H3
    • InChI Key: XXGHPEXHZSACKG-UHFFFAOYSA-N
    • SMILES: CC1C=CC(CS(C2N=C(Cl)C3CCCCC=3N=2)(=O)=O)=CC=1

4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660623-1mg
4-Chloro-2-((4-methylbenzyl)sulfonyl)-5,6,7,8-tetrahydroquinazoline
672951-61-0 98%
1mg
¥357.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660623-2mg
4-Chloro-2-((4-methylbenzyl)sulfonyl)-5,6,7,8-tetrahydroquinazoline
672951-61-0 98%
2mg
¥413.00 2024-05-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00909637-1g
4-Chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline
672951-61-0 90%
1g
¥2401.0 2024-04-18
Ambeed
A926248-1g
4-Chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline
672951-61-0 90%
1g
$350.0 2025-04-17

Additional information on 4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE

4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline: A Comprehensive Overview

The compound CAS No 672951-61-0, also known as 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is characterized by a quinazoline core with a sulfonyl group attached at the 2-position and a chlorine atom at the 4-position. The sulfonyl group is further substituted with a 4-methylbenzyl moiety, which introduces additional electronic and steric effects into the molecule. This combination of functional groups makes the compound highly versatile in terms of reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, researchers have explored its role in inhibiting key enzymes involved in inflammatory processes. The sulfonyl group plays a critical role in enhancing the compound's ability to interact with target proteins, making it a promising candidate for anti-inflammatory drug development.

The synthesis of CAS No 672951-61-0 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically a substituted quinazoline derivative, which undergoes sequential sulfonation and chlorination reactions to yield the final product. The optimization of reaction conditions has been a focal point of recent research efforts, with studies demonstrating improved yields through the use of microwave-assisted synthesis techniques.

In terms of applications, 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline has shown potential in the development of novel anticancer agents. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways that are overactive in cancer cells.

The pharmacokinetic properties of this compound have also been extensively studied. Research has shown that the sulfonyl group enhances the compound's solubility and bioavailability, making it suitable for oral administration. Furthermore, studies on its metabolic stability have revealed that the compound undergoes minimal first-pass metabolism, which is advantageous for maintaining consistent drug levels in vivo.

In conclusion, CAS No 672951-61-0, or 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in modern pharmacology.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司